Cas no 126-22-7 (Dimethyl 1-(Butyryloxy)-2,2,2-trichloroethylphosphonate)

• Product Name: Dimethyl 1-(Butyryloxy)-2,2,2-trichloroethylphosphonate
• CAS No: 126-22-7
• MF: C₈H₁₄Cl₃O₅P
• MW: 327.526521205902
• CID: 144690
• PubChem ID: 31343
• Update Time: 2025-04-19

Dimethyl 1-(Butyryloxy)-2,2,2-trichloroethylphosphonate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,2,2-trichloro-1-(dimethoxyphosphinyl)ethyl ester
• (2,2,2-trichloro-1-dimethoxyphosphorylethyl) butanoate
• butonate
• (2,2,2-trichloro-1-dimethoxyphosphorylethyl)
• (RS)-2,2,2-trichloro-1-(dimethoxyphosphinoyl)ethyl butyrate
• 2,2,2-trichloro-1-(dimethoxyphosphinyl)ethyl butanoate
• Butilchlorofos
• butylchlorophos
• Caswell No. 385A
• Fekama AT 50
• O,O-Dimethyl-1-butyryloxy-2,2,2-trichlorethylphosphonat
• O,O-dimethyl-2,2,2-trichloro-1-n-butyryloxyethyl phosphonate
• Pedix PE 50
• Pedix-50
• rac-(1R)-2,2,2-trichloro-1-(dimethoxyphosphoryl)ethyl butanoate
• Tribufon
• T-113
• F-139
• TRIBUPHON
• Butanoic acid ester
• BKAQXYNWONVOAX-UHFFFAOYSA-N
• DIMETHYL-TRICHLORO-N-BUTYRYLOXYETHYLPHOSPHONATE
• (2,2,2-trichloro-1-dimethoxyphosphoryl-ethyl) butanoate
• EINECS 204-778-4
• Phosphonic acid,2,2-trichloro-1-hydroxyethyl)-, dimethyl ester, butyrate
• O,O-Dimethyl-(1-butyryloxy-2,2,2-trichloroethyl) phosphonate
• O,O-Dimethyl (2,2,2-trichloro-1-n-butyryloxyethyl)phosphonate
• BUT
• Dimethyl (2,2,2-trichloro-1-hydroxyethyl)phosphonate butyric acid ester
• Dimethyl 2,2-trichloro-1-n-butyryloxyethylphosphonate
• DTXCID3021697
• Butonat [German]
• 126-22-7
• AI3-20852
• NSC17872
• Butonatum [INN-Latin]
• Butonat
• O,O-Dimethyl-2,2,2-trichloro-1-phosphonoethyl butyrate
• BUTONATE [USAN]
• O,O-Dimethyl (2,2,2-trichloro-1-hydroxyethyl) phosphonate ester of butyric acid
• C18967
• HSDB 1595
• Dimethyl 1-butyryloxy-2,2,2-trichloroethylphosphonate
• D03194
• CHEBI:82106
• Butyric acid,2,2-trichloro-1-hydroxyethyl)phosphonate
• Butonate (USAN/INN)
• Tox21_111908
• BUTONATE [HSDB]
• Q27155753
• NSC-17872
• Butanoic acid 2,2-trichloro-1-(dimethoxyphosphinyl)ethyl ester
• F 139
• Butonate [USAN:INN]
• BUTONATE [GREEN BOOK]
• UNII-39M9R3Q494
• CAS-126-22-7
• DTXSID5041697
• BRN 1813429
• NCGC00160570-01
• EPA Pesticide Chemical Code 035701
• Dimethoxy-2,2,2-trichloro-1-n-butyryloxy-ethylphospine oxide
• Pedix-butonate
• Dimethoxy-2,2-trichloro-1-n-butyryloxy-ethylphosphine oxide
• 0, 0-Dimethyl 2,2,2-trichloro-1-(n-butyryloxy)ethylphosphonate
• BUTONATE [INN]
• Butonato [INN-Spanish]
• 39M9R3Q494
• Butanoic acid 2,2,2-trichloro-1-(dimethoxyphosphinyl)ethyl ester
• Phosphonic acid, (2,2,2-trichloro-1-hydroxyethyl)-, dimethyl ester, butyrate
• O,O-dimethyl 2,2,2-trichloro-1-butyryloxyethylphosphonate
• Butyric acid, ester with dimethyl (2,2,2-trichloro-1-hydroxyethyl)phosphonate
• O,2,2-trichloro-1-n-butyryloxyethyl)phosphonate
• Dimethyl (2,2-trichloro-1-hydroxyethyl)phosphonate ester of butyric acid
• AKOS024332382
• Butonatum
• Butanoic acid, 2,2,2-trichloro-1-(dimethoxyphosphinyl)ethyl ester
• Butyric acid ester of dimethyl (2,2-trichloro-1-hydroxyethyl)phosphonate
• Trichlorfon butanoic acid ester
• CHEMBL1570266
• NS00024037
• Butonato
• DB11379
• Butonate [ISO]
• 2,2,2-Trichloro-1-(dimethoxyphosphoryl)ethyl butyrate
• WLN: GXGGYOV3 & PO & O1 & O1
• ENT-20852
• Dimethyl 2,2-trichloro-1-butyryloxyethylphosphonate
• Dimethyl (2,2,2-trichloro-1-butyryloxyethyl)phosphonate
• ENT 20,852
• Dimethyl 2,2,2-trichloro-1-n-butyryloxyethylphosphonate
• O,O-Dimethyl-(1-n-butyryloxy-2,2,2-trichloraethyl)-phosphonsaeureester
• 0,2,2-trichloro-1-(n-butyryloxy)ethylphosphonate
• TRICHLORFON BUTANOIC ACID ESTER [MI]
• NSC 17872
• Butanoic acid,2,2-trichloro-1-(dimethoxyphosphinyl)ethyl ester
• SCHEMBL117990
• Dimethyl 1-(Butyryloxy)-2,2,2-trichloroethylphosphonate

• Inchi： 1S/C8H14Cl3O5P/c1-4-5-6(12)16-7(8(9,10)11)17(13,14-2)15-3/h7H,4-5H2,1-3H3
• InChI Key： BKAQXYNWONVOAX-UHFFFAOYSA-N
• SMILES： ClC(C(OC(CCC)=O)P(=O)(OC)OC)(Cl)Cl

Computed Properties

• Exact Mass: 325.96400
• Monoisotopic Mass: 325.964443
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 61.8

Experimental Properties

• Density: 1.39
• Boiling Point: bp0.5 129°
• Flash Point: 277.2°C
• Refractive Index: 1.47
• PSA: 71.64000
• LogP: 3.51190

Dimethyl 1-(Butyryloxy)-2,2,2-trichloroethylphosphonate Security Information

• Storage Condition：The warehouse is ventilated and dried at low temperature, and stored and transported separately from food raw materials